Cas no 3439-16-5 (1,1,1,3,5,5,5-Heptamethyl-3-(2-phenylethyl)trisiloxane)

• Product Name: 1,1,1,3,5,5,5-Heptamethyl-3-(2-phenylethyl)trisiloxane
• CAS No: 3439-16-5
• MF: C₁₅H₃₀O₂Si₃
• MW: 326.654007434845
• CID: 2823023
• PubChem ID: 13526954
• Update Time: 2025-04-21

1,1,1,3,5,5,5-Heptamethyl-3-(2-phenylethyl)trisiloxane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,3,5,5,5-Heptamethyl-3-(2-phenylethyl)trisiloxane
• DTXSID00542970
• DTXCID00493756
• 3439-16-5

• Inchi： 1S/C15H30O2Si3/c1-18(2,3)16-20(7,17-19(4,5)6)14-13-15-11-9-8-10-12-15/h8-12H,13-14H2,1-7H3
• InChI Key： CWZFFISPCWLLPM-UHFFFAOYSA-N
• SMILES： [Si](C)(CCC1C=CC=CC=1)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 326.15535980Da
• Monoisotopic Mass: 326.15535980Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų